1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate
Cat. No. B125790
M. Wt: 285.34 g/mol
InChI Key: FGOJCPKOOGIRPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09346816B2
Procedure details
To 10.0 g (50.18 mmol) 4-oxo-piperidine-1-carboxylic acid tert-butyl ester in 60 mL anhydrous ether maintained between −25° C. and −30° C. were added, over 20 minutes, solutions of 8.2 mL (65.23 mmol) boron trifluoride diethyl etherate in 17 mL anhydrous ether, followed by 6.85 mL (65.23 mmol) ethyl diazoacetate in 17 mL anhydrous ether, and the reaction was maintained between −25° C. and −30° C. for 1 hour. The mixture was allowed to warm to room temperature, 30 mL 30% potassium carbonate solution was added and the mixture extracted with EtOAc (3×30 mL), the organic layers were combined and dried with MgSO4. After filtration, the solvent was evaporated to give the desired product.
Quantity
10 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:5][C:6]([N:8]1[CH2:13][CH2:12][C:11](=[O:14])[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].B(F)(F)F.CCOCC.[N+](=[CH:26][C:27]([O:29][CH2:30][CH3:31])=[O:28])=[N-].C(=O)([O-])[O-].[K+].[K+]>CCOCC>[CH2:30]([O:29][C:27]([CH:26]1[C:11](=[O:14])[CH2:10][CH2:9][N:8]([C:6]([O:5][C:1]([CH3:2])([CH3:4])[CH3:3])=[O:7])[CH2:13][CH2:12]1)=[O:28])[CH3:31] |f:1.2,4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1CCC(CC1)=O
|
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Name
|
|
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Quantity
|
60 mL
|
|
Type
|
solvent
|
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Smiles
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CCOCC
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Step Two
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Name
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|
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Quantity
|
8.2 mL
|
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Type
|
reactant
|
|
Smiles
|
B(F)(F)F.CCOCC
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Step Three
|
Name
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|
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Quantity
|
6.85 mL
|
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Type
|
reactant
|
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Smiles
|
[N+](=[N-])=CC(=O)OCC
|
Step Four
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Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
Step Five
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Name
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|
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Quantity
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17 mL
|
|
Type
|
solvent
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|
Smiles
|
CCOCC
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Step Six
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Name
|
|
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Quantity
|
17 mL
|
|
Type
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solvent
|
|
Smiles
|
CCOCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
were added, over 20 minutes
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|
Duration
|
20 min
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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the reaction was maintained between −25° C. and −30° C. for 1 hour
|
|
Duration
|
1 h
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
the mixture extracted with EtOAc (3×30 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried with MgSO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
After filtration
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent was evaporated
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)OC(=O)C1CCN(CCC1=O)C(=O)OC(C)(C)C
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
